Cas no 1269151-62-3 (N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide)

• Product Name: N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide
• CAS No: 1269151-62-3
• MF: C₇H₇BrClNOS
• MW: 268.55857872963
• CID: 4584893
• Update Time: 2025-07-02

N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-((4-bromothiophen-2-yl)methyl)-2-chloroacetamide
• N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide

• Inchi： 1S/C7H7BrClNOS/c8-5-1-6(12-4-5)3-10-7(11)2-9/h1,4H,2-3H2,(H,10,11)
• InChI Key： XPFDDGKYJPRDAF-UHFFFAOYSA-N
• SMILES： C(NCC1SC=C(Br)C=1)(=O)CCl

Additional information on N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide

Research Brief on N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide (CAS: 1269151-62-3) in Chemical Biology and Pharmaceutical Applications

N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide (CAS: 1269151-62-3) is a synthetic organic compound with significant potential in chemical biology and pharmaceutical research. This compound features a bromothiophene moiety linked to a chloroacetamide group, making it a versatile intermediate for the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research.

The compound's unique structural attributes, including the presence of both bromine and chlorine atoms, contribute to its reactivity and ability to participate in various chemical transformations. Researchers have utilized N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide as a key building block in the synthesis of heterocyclic compounds, which are often employed in drug discovery due to their diverse biological activities. Recent publications have explored its use in the design of enzyme inhibitors and receptor modulators, underscoring its importance in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide was employed as a precursor for the synthesis of thiophene-based analogs with potent antibacterial properties. The study demonstrated that derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a scaffold for developing new antibiotics to address the growing issue of antimicrobial resistance.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer potential of N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide derivatives. The research team synthesized a series of compounds and evaluated their cytotoxicity against various cancer cell lines. Results indicated that certain analogs displayed selective inhibition of cancer cell proliferation, with minimal effects on normal cells. This selectivity is a promising attribute for the development of targeted cancer therapies with reduced side effects.

Beyond its applications in drug discovery, N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide has also been investigated for its role in chemical biology. Its ability to act as an electrophile makes it suitable for protein labeling and modification studies. Recent advancements in bioorthogonal chemistry have leveraged this compound for the selective modification of cysteine residues in proteins, enabling researchers to study protein function and interactions with high precision.

In conclusion, N-(4-bromothiophen-2-yl)methyl-2-chloroacetamide (CAS: 1269151-62-3) represents a valuable tool in both pharmaceutical development and chemical biology. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a compound of interest for ongoing and future research. As the field continues to explore its potential, this molecule is likely to play a pivotal role in the discovery of new therapeutic agents and biochemical tools.